Cas no 69849-33-8 (2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-(2-PROPYNYL)-)

• Product Name: 2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-(2-PROPYNYL)-
• CAS No: 69849-33-8
• MF: C₇H₅FN₂O₂
• MW: 168.125204801559
• CID: 3244269
• PubChem ID: 329825692
• Update Time: 2025-04-21

2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-(2-PROPYNYL)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-(2-PROPYNYL)-
• 1-Propargyl-5-fluorouracil
• 5-Fluoro-1-(2-propyn-1-yl)-2,4(1H,3H)-pyrimidinedione
• SCHEMBL17791228
• AKOS012865942
• 5-Fluoro-1-propargyl-uracil
• 5-fluoro-1-(prop-2-ynyl)pyrimidine-2,4(1H,3H)-dione
• CHEMBL5180018
• MFCD18364451
• 5-fluoro-1-(prop-2-yn-1-yl)pyrimidine-2,4(1h,3h)-dione
• N-1-Propargyl-5-fluorouracil
• 5-Fluoro-1-propargyl-uracil, >=98% (HPLC)
• 9-Prop-2-ynyl-1-H-purin-6-ylamine
• OICR-9429, >=98% (HPLC)
• 69849-33-8
• 5-fluoro-1-prop-2-ynyl-pyrimidine-2,4-dione
• 5-fluoro-1-prop-2-ynylpyrimidine-2,4-dione

• MDL： MFCD18364451
• Inchi： 1S/C7H5FN2O2/c1-2-3-10-4-5(8)6(11)9-7(10)12/h1,4H,3H2,(H,9,11,12)
• InChI Key： GMCOGJQJFDQZCP-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(CC#C)C=1)=O)=O

Computed Properties

• Exact Mass: 168.03350557Da
• Monoisotopic Mass: 168.03350557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.4Ų

2,4(1H,3H)-PYRIMIDINEDIONE, 5-FLUORO-1-(2-PROPYNYL)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C